2-(Isoxazol-3-yl)phenyl isocyanatosulfonate

• CAS RN: 89406-29-1
• Molecular Formula: C10H6N2O5S
• Molecular Weight: 266.23 g/mol
• IUPAC Name: [2-(1,2-oxazol-3-yl)phenyl] N-(oxomethylidene)sulfamate
• InChI: InChI=1S/C10H6N2O5S/c13-7-11-18(14,15)17-10-4-2-1-3-8(10)9-5-6-16-12-9/h1-6H
• InChI Key: KYWVQSHUVSEPSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC=C2)OS(=O)(=O)N=C=O

Description

2-(Isoxazol-3-yl)phenyl isocyanatosulfonate is a useful research compound. Its molecular formula is C10H6N2O5S and its molecular weight is 266.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution containing 30 g of 2-(isoxazol-3-yl)phenol [prepared by the procedure of R. Beugelmans and C. Morin, J. Org. Chem., 42, 1356 (1977)] in 200 ml of dry toluene was added slowly 26.3 g of chlorosulfonyl isocyanate while maintaining the temperature at 20° to 30° C. with external cooling. The resulting suspension containing a while solid was stirred at 25° C. for 1 hour, then heated at 100° to 110° C. for 1 hour. The resulting slightly cloudy solution was cooled to 25° C., filtered, and the filtrate was concentrated in vacuo to yield 45 g of the title compound as a crude oil. The IR spectrum showed an isocyanate absorption at 2220 cm-1.